Cas no 1788532-52-4 (1-(diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea)

• Product Name: 1-(diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea
• CAS No: 1788532-52-4
• MF: C₂₁H₁₉N₅O
• MW: 357.408463716507
• CID: 5366081
• PubChem ID: 76148209
• Update Time: 2025-05-20

1-(diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea Chemical and Physical Properties

Names and Identifiers

• N-(Diphenylmethyl)-N′-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)urea
• 1788532-52-4
• 1-(diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea
• AKOS024562770
• 1-benzhydryl-3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)urea
• F6439-5734

• Inchi： 1S/C21H19N5O/c1-15-12-19-22-13-18(14-26(19)25-15)23-21(27)24-20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14,20H,1H3,(H2,23,24,27)
• InChI Key： LBKFOGRHIQAHKU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=NC2=CC(C)=NN2C=1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 357.15896025g/mol
• Monoisotopic Mass: 357.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-(diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea

Introduction to 1-(Diphenylmethyl)-3-{2-Methylpyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS No. 1788532-52-4)

1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea, with the CAS number 1788532-52-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its diphenylmethyl and 2-methylpyrazolo[1,5-a]pyrimidin-6-yl moieties, which confer it with distinct pharmacological properties.

The chemical structure of 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea is particularly noteworthy for its aromatic and heterocyclic components. The diphenylmethyl group provides steric bulk and hydrophobicity, while the 2-methylpyrazolo[1,5-a]pyrimidin-6-yl moiety introduces a planar, electron-rich system that can interact with various biological targets. These structural elements make the compound a promising candidate for drug development, particularly in areas such as cancer therapy and neurodegenerative diseases.

Recent studies have highlighted the potential of 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea as a potent inhibitor of specific protein kinases. Protein kinases are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit certain kinases makes it a valuable tool for both research and therapeutic applications.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea exhibits high affinity for the ATP-binding site of a specific kinase involved in cancer cell proliferation. This selective inhibition was shown to significantly reduce tumor growth in vitro and in animal models. The compound's favorable pharmacokinetic properties, including good solubility and stability, further enhance its potential as a lead compound for drug development.

Beyond its anticancer properties, 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea has also shown promise in the treatment of neurodegenerative diseases. A study in the journal Neuropharmacology reported that this compound can effectively modulate the activity of certain neurotransmitter receptors involved in synaptic function and plasticity. This modulation may help alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea involves several well-established chemical reactions. The diphenylmethyl group can be introduced via a Grignard reaction or a Friedel-Crafts alkylation, while the 2-methylpyrazolo[1,5-a]pyrimidin-6-yl moiety can be synthesized through a series of cyclization reactions starting from readily available precursors. The final urea linkage is typically formed by coupling an isocyanate with an amine under mild conditions.

In conclusion, 1-(Diphenylmethyl)-3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS No. 1788532-52-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.